Cas no 104825-34-5 (Benzoic acid,3-(cyanomethyl)-2-nitro-)
104825-34-5 structure
Product Name:Benzoic acid,3-(cyanomethyl)-2-nitro-
CAS No:104825-34-5
MF:C9H6N2O4
MW:206.154942035675
CID:126479
PubChem ID:13570171
Update Time:2025-04-18
Benzoic acid,3-(cyanomethyl)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(cyanomethyl)-2-nitro-
- Benzoic acid, 3-(cyanomethyl)-2-nitro- (9CI)
- 3-Cyanomethyl-2,5-dimethylnitrobenzol
- 3-Cyanomethyl-2-nitrobenzoic acid
- 3-(Cyanomethyl)-2-nitrobenzoic acid
- SCHEMBL9523735
- 104825-34-5
- Benzoic acid, 3-(cyanomethyl)-2-nitro-
- DB-285625
-
- Inchi： 1S/C9H6N2O4/c10-5-4-6-2-1-3-7(9(12)13)8(6)11(14)15/h1-3H,4H2,(H,12,13)
- InChI Key： DDAYNJMSNNRHOT-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(CC#N)=C1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 206.03300
- Monoisotopic Mass: 206.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 106.91000
- LogP: 1.88228
Benzoic acid,3-(cyanomethyl)-2-nitro- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzoic acid,3-(cyanomethyl)-2-nitro- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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